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Compound of Interest

Compound Name: 3-ETHOXYPROPANAL

Cat. No.: B1330410

An In-depth Technical Guide to 3-
Ethoxypropanal

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethoxypropanal, also known by its synonym 3-ethoxypropionaldehyde, is an organic
chemical compound classified as an aldehyde and an ether. Its chemical structure, featuring
both a reactive aldehyde group and a stable ether linkage, makes it a potentially useful
intermediate and building block in organic synthesis. This guide provides a comprehensive
overview of its chemical and physical properties, a plausible synthetic approach, and its
potential applications in research and development, particularly within the pharmaceutical and
chemical industries.

Core Chemical Information

The fundamental identifiers and properties of 3-ethoxypropanal are summarized below.
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Property Value Reference
CAS Number 2806-85-1 [1]
Molecular Formula C5H1002 [1]
Molecular Weight 102.13 g/mol [2]
IUPAC Name 3-ethoxypropanal [3]

3-Ethoxypropionaldehyde,
Synonyms . [31[4]
beta-Ethoxypropionaldehyde

Colorless liquid (inferred from
Appearance
related compounds)

Not precisely determined,
N ) though related compounds
Boiling Point - o [5]
have boiling points in the

range of 160-161 °C

- Expected to be soluble in
Solubility ‘ [4]
water

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 3-ethoxypropanal are not
extensively documented in readily available literature, a common and logical method for its
preparation is through the oxidation of the corresponding primary alcohol, 3-ethoxy-1-propanol.

[6]

Plausible Synthetic Route: Oxidation of 3-Ethoxy-1-
propanol

This method involves the conversion of the primary alcohol group of 3-ethoxy-1-propanol into
an aldehyde. Various oxidizing agents can be employed for this transformation. A mild oxidizing
agent is preferable to prevent over-oxidation to the carboxylic acid.

Reaction Scheme:

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C5H10O2/c1-2-7-5-3-4-6/h4H,2-3,5H2,1H3
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C5H10O2/c1-2-7-5-3-4-6/h4H,2-3,5H2,1H3
https://www.chemeo.com/cid/83-528-4/3-Ethoxypropanal
https://pubchem.ncbi.nlm.nih.gov/compound/17755
https://pubchem.ncbi.nlm.nih.gov/compound/17755
https://www.thegoodscentscompany.com/data/rw1462541.html
https://de.wikipedia.org/wiki/3-Ethoxy-1-propanol
https://www.thegoodscentscompany.com/data/rw1462541.html
https://www.benchchem.com/product/b1330410?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxy-1-propanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants Products

Oxidation
(B-Ethoxy-l-propanoD )(3-EthoxypropanaD

Mild Oxidizing Agent \ .
(e.g., PCC, Swern Oxidation) ) Reduced Oxidant

3-EthoxypropanaI)

Potential Synthetic Transformations
Y Y

Reductive Amination Wittig Reaction Aldol Condensation [Heterocycle Formation)

Product Classes
Y Y Y Y

Substituted Amines Alkenes [G,B-Unsaturated Carbonyls) [Heterocyclic Compounds)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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